Cas no 24308-78-9 (1-Bromo-4-(1-bromoethyl)benzene)

1-Bromo-4-(1-bromoethyl)benzene structure
24308-78-9 structure
Product Name:1-Bromo-4-(1-bromoethyl)benzene
CAS No:24308-78-9
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD11103132
CID:1416946
PubChem ID:9838146
Update Time:2025-04-20

1-Bromo-4-(1-bromoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(1-bromoethyl)-
    • 1-Bromo-4-(1-bromoethyl)benzene
    • 1-(4-Bromophenyl)-1-bromoethane
    • 4-Bromo-1-(alpha-bromoethyl)benzene
    • 1-Bromo-4-(1-bromo-ethyl)-benzene
    • 1-bromo-4-(1-bromethyl)-benzene
    • Benzene, 1-bromo-4-(1-bromoethyl)-, (+)-
    • QQIOJAHQDFJQSJ-UHFFFAOYSA-N
    • 1-(1-Bromoethyl)-4-bromobenzene
    • 4-bromo-alpha-methyl benzyl bromide
    • NE20321
    • AM86797
    • MFCD11103132
    • DTXSID80431631
    • AKOS009306975
    • SCHEMBL810756
    • 24308-78-9
    • 159755-11-0
    • BS-13265
    • ZAA30878
    • DB-201691
    • 1,4-dibromoethylbenzene
    • (-)-1-Bromo-4-(1-bromoethyl)benzene
    • EN300-75605
    • A928457
    • MDL: MFCD11103132
    • Inchi: 1S/C8H8Br2/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,1H3
    • InChI Key: QQIOJAHQDFJQSJ-UHFFFAOYSA-N
    • SMILES: BrC(C)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 261.89924
  • Monoisotopic Mass: 261.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.732±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 268.5±15.0 ºC (760 Torr),
  • Flash Point: 130.3±19.6 ºC,
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 0
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-4-(1-bromoethyl)benzene Security Information

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